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Compound of Interest

Compound Name: Nordalbergin

Cat. No.: B190333

Audience: Researchers, scientists, and drug development professionals.

Introduction

Nordalbergin is a natural coumarin compound isolated from the wood bark of Dalbergia
sissoo. It has demonstrated significant biological activity, including the induction of
differentiation in HL-60 promyelocytic leukemia cells[1][2][3][4]. Proper preparation of a stock
solution is a critical first step for in vitro and in vivo studies to ensure accurate and reproducible
results. Dimethyl sulfoxide (DMSOQO) is a common polar aprotic solvent used to dissolve a wide
range of organic compounds, including Nordalbergin[1][3][5]. This document provides a
detailed protocol for the preparation, storage, and handling of Nordalbergin stock solutions
using DMSO.

Quantitative Data Summary

The key chemical and physical properties of Nordalbergin are summarized in the table below
for easy reference.
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Property Value Source
Molecular Formula C15H1004 [1112][6]
Molecular Weight 254.24 g/mol [11121131[7]
CAS Number 482-82-6 [1112][3]
Appearance White to yellow solid [1]
Solubility in DMSO 250 mg/mL (983.32 mM) [1][2]

Experimental Protocols

Materials:

Nordalbergin powder (purity >299.0%)[2]

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Sterile, amber or light-protecting microcentrifuge tubes or vials

Sterile pipette tips

Appropriate personal protective equipment (PPE): lab coat, safety glasses, and gloves

Equipment:

Analytical balance

e \ortex mixer
 Ultrasonic water bath

o Pipettes

e -20°C and -80°C freezers

» Handle Nordalbergin powder in a well-ventilated area or a chemical fume hood.
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o Wear appropriate PPE to avoid inhalation and skin contact.

e DMSO is an excellent solvent that can facilitate the absorption of other chemicals through
the skin[5]. Exercise caution and handle with gloves.

e Consult the Safety Data Sheet (SDS) for Nordalbergin and DMSO before starting any work.

This protocol describes the preparation of 1 mL of a 100 mM Nordalbergin stock solution in
DMSO.

Calculate the Required Mass:

o Use the formula: Mass (mg) = Concentration (mM) x Volume (mL) x Molecular Weight (
g/mol)

o Mass (mg) = 100 mM x 1 mL x 254.24 g/mol / 1000 = 25.42 mg

Weighing the Compound:

o Tare a sterile, dry microcentrifuge tube on an analytical balance.

o Carefully weigh 25.42 mg of Nordalbergin powder into the tube.

Dissolving the Compound:

o Add 1 mL of anhydrous or newly opened DMSO to the tube containing the Nordalbergin
powder. It is noted that hygroscopic DMSO can significantly impact solubility[1].

o Close the tube tightly and vortex for 1-2 minutes to facilitate dissolution.

Ensuring Complete Dissolution:

o If the compound does not fully dissolve, use an ultrasonic water bath. Sonicate the
solution for 5-10 minutes[1][2].

o Gentle warming of the solution to 37°C can also aid in solubility[3].

Storage of the Stock Solution:
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o Once fully dissolved, the solution should be clear.

o For long-term storage, aliquot the stock solution into smaller, single-use volumes in light-
protecting tubes to avoid repeated freeze-thaw cycles[3][8].

o Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month. Always protect
the solution from light[1][3].

The table below provides the required mass of Nordalbergin for preparing stock solutions of
different molarities.

Mass of Nordalbergin

Target Concentration Volume of DMSO .
Required
1mM 1mL 0.254 mg
10 mM 1mL 2.54 mg
50 mM 1mL 12.71 mg
100 mM 1mL 25.42 mg

For cell-based assays, the final concentration of DMSO in the cell culture medium should be
kept low (typically <0.5%) to avoid cellular toxicity[8].

e Perform Serial Dilutions: It is recommended to perform stepwise dilutions to prevent the
compound from precipitating out of the solution[8].

» Example Dilution (for a final concentration of 10 pM):

o Prepare an intermediate dilution by adding 1 pL of the 100 mM stock solution to 999 pL of
sterile culture medium. This results in a 100 uM solution.

o Add 100 pL of this 100 pM solution to 900 pL of culture medium in your experimental
plate/well to achieve a final concentration of 10 uM. The final DMSO concentration will be
0.01%.
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e Control Group: Always include a vehicle control in your experiments, which consists of the
same final concentration of DMSO in the culture medium without the compound[8].

Visualizations

Workflow for Nordalbergin Stock Solution Preparation
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Caption: Workflow for preparing a Nordalbergin stock solution in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
Nordalbergin Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b190333#how-to-prepare-nordalbergin-stock-solution-
with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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